Cas no 2225177-07-9 (4-(Pyrazin-2-yl)furan-2-boronic acid)

• Product Name: 4-(Pyrazin-2-yl)furan-2-boronic acid
• CAS No: 2225177-07-9
• MF: C₈H₇BN₂O₃
• MW: 189.96
• CID: 5143305
• PubChem ID: 133634761
• Update Time: 2025-05-24

4-(Pyrazin-2-yl)furan-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrazin-2-yl)furan-2-boronic acid
• Boronic acid, B-[4-(2-pyrazinyl)-2-furanyl]-
• 2225177-07-9
• (4-(Pyrazin-2-yl)furan-2-yl)boronic acid

• Inchi： 1S/C8H7BN2O3/c12-9(13)8-3-6(5-14-8)7-4-10-1-2-11-7/h1-5,12-13H
• InChI Key： WIJVJQHTGSDFGD-UHFFFAOYSA-N
• SMILES： B(C1=CC(C2=NC=CN=C2)=CO1)(O)O

Computed Properties

• Exact Mass: 190.0549723g/mol
• Monoisotopic Mass: 190.0549723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on 4-(Pyrazin-2-yl)furan-2-boronic acid

Comprehensive Overview of 4-(Pyrazin-2-yl)furan-2-boronic acid (CAS No. 2225177-07-9)

4-(Pyrazin-2-yl)furan-2-boronic acid (CAS No. 2225177-07-9) is a highly versatile boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound, characterized by its unique pyrazine-furan hybrid structure, serves as a critical building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industries alike are increasingly exploring its applications due to its compatibility with green chemistry principles and its role in developing pharmaceutical intermediates.

The molecular structure of 4-(Pyrazin-2-yl)furan-2-boronic acid combines a pyrazine ring with a furan moiety, linked via a boronic acid functional group. This configuration enables selective reactivity, making it invaluable for constructing complex heterocyclic compounds. Recent studies highlight its utility in designing bioactive molecules, particularly in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics in drug discovery pipelines.

In the context of sustainable chemistry, 4-(Pyrazin-2-yl)furan-2-boronic acid stands out due to its low toxicity and high stability under ambient conditions. These properties make it a preferred choice for catalysis and ligand design, addressing the industry's shift toward eco-friendly synthesis. Moreover, its compatibility with microwave-assisted reactions and flow chemistry techniques has further amplified its relevance in high-throughput API manufacturing.

From a commercial perspective, the demand for 4-(Pyrazin-2-yl)furan-2-boronic acid is driven by its role in OLED materials and organic electronics. The compound's ability to facilitate π-conjugation enhances charge transport properties, making it a candidate for next-generation optoelectronic devices. This aligns with global trends in renewable energy and smart materials, where researchers seek efficient small-molecule semiconductors.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to validate the purity and structural integrity of 4-(Pyrazin-2-yl)furan-2-boronic acid. Quality control protocols emphasize batch-to-batch consistency, ensuring reproducibility for industrial-scale applications. Storage recommendations typically include protection from moisture and light, underscoring the compound's sensitivity to hydrolysis.

Looking ahead, the potential of 4-(Pyrazin-2-yl)furan-2-boronic acid extends to emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular design allows for rapid diversification, a trait highly sought after in fragment-based drug discovery. As the scientific community continues to explore its capabilities, this compound is poised to remain a keystone reagent in both academic and industrial laboratories.